Cas no 2580185-94-8 (5-{(tert-butoxy)carbonylamino}-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-{(tert-butoxy)carbonylamino}-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2580185-94-8
• MF: C₁₄H₁₆N₄O₄
• MW: 304.301242828369
• CID: 5658141
• PubChem ID: 165889191
• Update Time: 2025-10-30

5-{(tert-butoxy)carbonylamino}-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580185-94-8
• 5-{[(tert-butoxy)carbonyl]amino}-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid
• EN300-27724113
• 5-{(tert-butoxy)carbonylamino}-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C14H16N4O4/c1-14(2,3)22-13(21)15-11-10(12(19)20)16-18(17-11)9-7-5-4-6-8-9/h4-8H,1-3H3,(H,19,20)(H,15,17,21)
• InChI Key： FEVAYUAPBSBRNP-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C(=O)O)=NN(C2C=CC=CC=2)N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 304.11715500g/mol
• Monoisotopic Mass: 304.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 106Ų

Additional information on 5-{(tert-butoxy)carbonylamino}-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid

5-{(tert-butoxy)carbonylamino}-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid: A Comprehensive Overview

The compound 5-{(tert-butoxy)carbonylamino}-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid, with CAS number 2580185-94-8, is a significant molecule in the field of organic chemistry and drug discovery. This compound is characterized by its unique structure, which combines a triazole ring system with a phenyl group and a carboxylic acid moiety. The presence of the tert-butoxy carbonyl amino group adds further complexity and functionality to the molecule.

The synthesis of this compound involves a series of carefully designed reactions to ensure the formation of the triazole ring and the attachment of the various substituents. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic methods to streamline the process. These advancements not only enhance the efficiency of production but also pave the way for larger-scale applications in pharmaceuticals and materials science.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The triazole ring is known for its stability and versatility, making it a valuable component in medicinal chemistry. The phenyl group introduces aromaticity, which can enhance the molecule's bioavailability and pharmacokinetic properties. Furthermore, the carboxylic acid group provides opportunities for further functionalization, such as forming esters or amides, which can be tailored to specific therapeutic needs.

Recent research has also highlighted the role of this compound in click chemistry reactions. The triazole moiety is particularly amenable to copper-catalyzed azide-alkyne cycloaddition (CuAAC), enabling the creation of complex molecular architectures with high precision. This has led to its use in constructing bioconjugates, such as antibody-drug conjugates (ADCs), where precise control over molecular structure is critical for efficacy.

In addition to its role in drug discovery, this compound has shown potential in materials science applications. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Researchers have explored its ability to form self-assembled monolayers (SAMs) on various substrates, which could be utilized in sensor technologies or energy storage devices.

The latest studies have also delved into the biological activity of this compound. Preclinical data suggest that it exhibits moderate activity against certain cancer cell lines, potentially due to its ability to modulate key signaling pathways. However, further research is required to fully understand its mechanism of action and optimize its therapeutic potential.

In conclusion, 5-{(tert-butoxy)carbonylamino}-2-phenyl-2H-1,2,3-triazole-4-carboxylic acid is a versatile and intriguing molecule with wide-ranging applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool for future innovations in organic chemistry and beyond.